Cas no 2227917-92-0 (methyl (3R)-3-hydroxy-3-(1H-imidazol-2-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(1H-imidazol-2-yl)propanoate
• CAS No: 2227917-92-0
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5846492
• PubChem ID: 165680074
• Update Time: 2025-06-08

methyl (3R)-3-hydroxy-3-(1H-imidazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(1H-imidazol-2-yl)propanoate
• EN300-1790428
• 2227917-92-0

• Inchi： 1S/C7H10N2O3/c1-12-6(11)4-5(10)7-8-2-3-9-7/h2-3,5,10H,4H2,1H3,(H,8,9)/t5-/m1/s1
• InChI Key： AESPGEGHIOIQAX-RXMQYKEDSA-N
• SMILES： O[C@@H](C1=NC=CN1)CC(=O)OC

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.2Ų

Additional information on methyl (3R)-3-hydroxy-3-(1H-imidazol-2-yl)propanoate

Methyl (3R)-3-hydroxy-3-(1H-imidazol-2-yl)propanoate (CAS No. 2227917-92-0): A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-(1H-imidazol-2-yl)propanoate, identified by its CAS number 2227917-92-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique hydroxy and imidazole functional group, has garnered attention due to its potential applications in drug development and therapeutic interventions. The structural complexity and chemical properties of this molecule make it a valuable candidate for further research and exploration.

The methyl ester derivative of this compound plays a crucial role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. Recent studies have highlighted the importance of (3R)-configured stereoisomers in achieving optimal pharmacological effects. The presence of the 1H-imidazol-2-yl moiety introduces a layer of complexity that can influence both the solubility and bioavailability of the compound, making it an attractive scaffold for medicinal chemists.

Current research in the field of medicinal chemistry has demonstrated that derivatives of methyl (3R)-3-hydroxy-3-(1H-imidazol-2-yl)propanoate exhibit promising activity against various targets, including kinases and metabolic enzymes. These findings are particularly relevant in the context of developing treatments for chronic diseases such as cancer and diabetes. The compound's ability to interact with multiple biological targets underscores its potential as a lead molecule for further optimization.

One of the most intriguing aspects of this compound is its structural similarity to natural products found in microorganisms. This similarity has led researchers to explore its potential as a precursor for semi-synthetic analogs with enhanced pharmacological properties. The hydroxy group, in particular, serves as a key site for modifications that can improve binding affinity and reduce toxicity. Such modifications are essential for translating preclinical findings into viable therapeutic agents.

The synthesis of methyl (3R)-3-hydroxy-3-(1H-imidazol-2-yl)propanoate involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric hydrogenation and transition metal-catalyzed cross-coupling reactions, have been employed to achieve the desired stereochemistry. These methods not only highlight the synthetic prowess of modern chemistry but also underscore the importance of innovative approaches in drug discovery.

In vitro studies have revealed that this compound exhibits dose-dependent effects on selected biological pathways, suggesting its potential as an inhibitor or modulator. The imidazole ring, known for its role in various pharmacophores, contributes to the compound's ability to interact with biological targets in a specific manner. This specificity is critical for minimizing off-target effects and improving therapeutic efficacy.

The pharmacokinetic profile of methyl (3R)-3-hydroxy-3-(1H-imidazol-2-yl)propanoate is another area of active investigation. Researchers are particularly interested in understanding how structural modifications affect absorption, distribution, metabolism, and excretion (ADME) properties. These insights are vital for designing compounds that can reach target sites effectively while maintaining stability within the body.

Recent advances in computational chemistry have enabled the prediction of molecular interactions with high accuracy. Virtual screening techniques have been used to identify potential binding pockets on target proteins, allowing for rational design of analogs with improved potency. This approach leverages the power of computational tools to accelerate the drug discovery process, making compounds like methyl (3R)-3-hydroxy-3-(1H-imidazol-2-yl)propanoate more accessible for therapeutic development.

The role of this compound in combination therapy is also being explored. By pairing it with other agents that act on different pathways, researchers aim to achieve synergistic effects that could enhance treatment outcomes. Such combinations are particularly relevant in oncology, where multi-target inhibition is often required to overcome drug resistance.

In conclusion, methyl (3R)-3-hydroxy-3-(1H-imidazol-2-yl)propanoate (CAS No. 2227917-92-0) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a significant role in addressing unmet medical needs.